Cas no 72877-51-1 (neplanocin F)

• Product Name: neplanocin F
• CAS No: 72877-51-1
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• CID: 977607
• PubChem ID: 175228
• Update Time: 2025-04-19

neplanocin F Chemical and Physical Properties

Names and Identifiers

• neplanocin F
• 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol
• 72877-51-1
• 4-Cyclopentene-1,3-diol, 2-(6-amino-9H-purin-9-yl)-4-(hydroxymethyl)-
• BRN 4535567
• DTXSID90993659
• 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)-4-cyclopentene-1,3-diol
• (1R,2S,3S)-2-(6-aminopurin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol

• Inchi： 1S/C11H13N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)8-6(18)1-5(2-17)9(8)19/h1,3-4,6,8-9,17-19H,2H2,(H2,12,13,14)/t6-,8+,9+/m1/s1
• InChI Key： QTTPSWNJDDVBIP-YEPSODPASA-N
• SMILES： O[C@H]1C(CO)=C[C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 263.10199
• Monoisotopic Mass: 263.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.91
• Boiling Point: 673°C at 760 mmHg
• Flash Point: 360.8°C
• Refractive Index: 1.881
• PSA: 130.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues